Cas no 27428-32-6 (Cyclohexanemethanol, a-cyclohexyl-, acetate (9CI))

• Product Name: Cyclohexanemethanol, a-cyclohexyl-, acetate (9CI)
• CAS No: 27428-32-6
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 286628
• PubChem ID: 250140
• Update Time: 2025-04-19

Cyclohexanemethanol, a-cyclohexyl-, acetate (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, a-cyclohexyl-, acetate (9CI)
• dicyclohexylmethyl acetate
• NSC69153
• 27428-32-6
• NSC-69153
• DTXSID50290530
• SCHEMBL9609345

• Inchi： 1S/C15H26O2/c1-12(16)17-15(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h13-15H,2-11H2,1H3
• InChI Key： JHYQOOWNXVLWRG-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 238.19338
• Monoisotopic Mass: 238.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.988
• Boiling Point: 293.1°C at 760 mmHg
• Flash Point: 128.5°C
• Refractive Index: 1.484
• PSA: 26.3